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An examination of the rise, fall, and unexpected resurgence of a potent ozone-depleting
substance.

This guide provides a comprehensive comparison of historical and current atmospheric
concentrations of Trichlorofluoromethane (CFC-11), commonly known as Freon-11. It is
intended for researchers, scientists, and drug development professionals interested in
atmospheric chemistry, environmental science, and the impact of anthropogenic compounds on
a global scale. This document presents quantitative data in a structured format, details the
experimental methodologies for concentration measurement, and utilizes visualizations to
illustrate key trends and processes.

From Ubiquity to Regulation: A Historical Overview

Freon-11, once widely used as a refrigerant, propellant in aerosol sprays, and in foam-blowing
applications, saw a dramatic increase in its atmospheric concentration from the mid-20th
century until the late 1980s. The discovery of its role in stratospheric ozone depletion led to the
implementation of the Montreal Protocol on Substances that Deplete the Ozone Layer in 1987.
This international treaty mandated a phase-out of CFC production, leading to a subsequent
decline in atmospheric Freon-11 concentrations. However, recent studies have indicated a
surprising slowdown in this decline, suggesting new, unreported emissions.

Quantitative Comparison of Freon-11
Concentrations
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The following table summarizes the evolution of global mean surface atmospheric
concentrations of Freon-11 over several decades. Pre-industrial concentrations are considered
to be negligible (zero).

Global Mean

Year Concentration (parts per Data Source
trillion, ppt)

1977 ~135 NOAA

1980 ~169 NOAA/AGAGE

1990 ~266 NOAA/AGAGE

2000 ~267 NOAA/AGAGE

2010 ~247 NOAA/AGAGE

2012 ~243 NOAA/AGAGE

2018 ~232 NOAA/AGAGE

2022 ~224 NOAA[1]

Note: The data presented are global mean concentrations, which are calculated by averaging
measurements from multiple monitoring stations worldwide. These values are subject to minor
variations depending on the specific data processing and averaging methodologies used by
different organizations.

Experimental Protocols for Atmospheric Freon-11
Measurement

The monitoring of atmospheric Freon-11 concentrations relies on sophisticated analytical
techniques. The two primary methods employed by global monitoring networks such as the
Advanced Global Atmospheric Gases Experiment (AGAGE) and the National Oceanic and
Atmospheric Administration (NOAA) are in-situ gas chromatography and remote sensing via
Fourier Transform Infrared (FTIR) spectroscopy.
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In-Situ Measurement via Gas Chromatography-Electron
Capture Detection (GC-ECD)

This method involves the direct analysis of air samples collected at monitoring stations.

o Sample Collection: Whole air samples are drawn from the atmosphere through dedicated
intake lines. To ensure the samples are representative of the background atmosphere and
free from local contamination, these stations are typically located in remote regions.

¢ Cryogenic Pre-concentration: A known volume of the air sample is passed through a cold
trap, typically cooled with a cryogen like liquid nitrogen. This step selectively freezes and
concentrates trace gases like Freon-11, while major components of the air (nitrogen,
oxygen, argon) are not retained.

o Thermal Desorption and Injection: The cold trap is rapidly heated, vaporizing the trapped
compounds. This concentrated sample is then injected into a gas chromatograph (GC).

o Gas Chromatographic Separation: The GC column separates the different compounds in the
sample based on their physical and chemical properties. Each compound travels through the
column at a different rate.

» Detection by Electron Capture Detector (ECD): As the separated compounds exit the
column, they pass through an ECD. The ECD is highly sensitive to electrophilic compounds
like chlorofluorocarbons. It contains a radioactive source that emits electrons, creating a
steady electrical current. When a compound like Freon-11 passes through, it captures some
of these electrons, causing a measurable decrease in the current.

e Quantification: The change in current is proportional to the concentration of the compound.
By calibrating the instrument with standard gas mixtures of known Freon-11 concentrations,
the amount in the air sample can be accurately determined.

Remote Sensing via Fourier Transform Infrared (FTIR)
Spectroscopy

This technique measures the total amount of Freon-11 in a column of the atmosphere by
analyzing how it absorbs sunlight.
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Solar Radiation Collection: A ground-based FTIR spectrometer is pointed towards the sun.
The instrument collects the incoming solar radiation.

Interferometry: The collected light passes through an interferometer, which splits the beam
and then recombines it, creating an interference pattern called an interferogram.

Fourier Transform: A mathematical process called a Fourier Transform is applied to the
interferogram to convert it into a high-resolution infrared spectrum.

Spectral Analysis: This spectrum shows the intensity of light at different wavelengths.
Molecules in the atmosphere, including Freon-11, absorb infrared radiation at specific,
characteristic wavelengths, creating absorption lines in the spectrum.

Retrieval Algorithm: A sophisticated computer model, known as a retrieval algorithm, is used
to analyze these absorption lines. The algorithm compares the measured spectrum to a
simulated spectrum based on known spectroscopic parameters of Freon-11 and other
atmospheric gases.

Column Abundance Calculation: By adjusting the concentration of Freon-11 in the model
until the simulated spectrum matches the measured spectrum, the total amount of Freon-11
in the atmospheric column above the instrument can be determined.

Visualizing the Trends and Methodologies

The following diagrams, generated using the DOT language, illustrate the historical trend of
Freon-11 concentrations and the workflow of the primary measurement techniques.

Historical Trend
Current Trend

Increasing Production Increasing Production Montreal Protocol

Pre-1950s and 1970s and Use Peak Concentration Phase-out || ~2012 Slowdown in Decline
(~0 ppt) (Rapid Increase) (~270 ppt) (Expected Decline)

Click to download full resolution via product page

Historical and current trends in atmospheric Freon-11 concentrations.
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Workflows for the primary experimental methods used to measure Freon-11.
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¢ 1. LOGOS - NOAA Global Monitoring Laboratory [gml.noaa.gov]

 To cite this document: BenchChem. [A Comparative Analysis of Historical and Current
Atmospheric Freon-11 Concentrations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174993#comparing-historical-and-current-
atmospheric-concentrations-of-freon-11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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